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Compound of Interest

Compound Name:
1,3-Dimethylimidazolium

bicarbonate

Cat. No.: B3310144 Get Quote

CAS Number: 945017-57-2

This in-depth technical guide provides a comprehensive overview of 1,3-dimethylimidazolium
bicarbonate, a promising ionic liquid with potential applications across various scientific

disciplines. The document is intended for researchers, scientists, and drug development

professionals, offering detailed information on its physicochemical properties, synthesis, and

potential applications, with a focus on its role in sustainable chemistry and potential relevance

to the pharmaceutical industry.

Physicochemical Properties
1,3-Dimethylimidazolium bicarbonate is an ionic liquid composed of a 1,3-

dimethylimidazolium cation and a bicarbonate anion. Its properties are influenced by the nature

of these ions and their interactions. While extensive experimental data for this specific salt is

not widely published, its fundamental properties can be derived from computational data and

comparison with similar imidazolium-based ionic liquids.

Table 1: Computed Physicochemical Properties of 1,3-Dimethylimidazolium Bicarbonate
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Property Value Source

Molecular Formula C6H10N2O3 PubChem[1]

Molecular Weight 158.16 g/mol PubChem[1]

Exact Mass 158.06914219 Da PubChem[1]

IUPAC Name
1,3-dimethylimidazol-1-

ium;hydrogen carbonate
PubChem[1]

InChI

InChI=1S/C5H9N2.CH2O3/c1-

6-3-4-7(2)5-6;2-1(3)4/h3-5H,1-

2H3;(H2,2,3,4)/q+1;/p-1

PubChem[1]

InChIKey
CFCNWHQKGUZEDB-

UHFFFAOYSA-M
PubChem[1]

SMILES
CN1C=C--INVALID-LINK--

C.C(=O)(O)[O-]
PubChem[1]

Synthesis of 1,3-Dimethylimidazolium Bicarbonate
The synthesis of 1,3-dimethylimidazolium bicarbonate can be achieved through several

routes, with anion exchange being a common and versatile method. This approach allows for

the preparation of a wide range of ionic liquids with tailored properties.

Anion Exchange from 1,3-Dimethylimidazolium Halide
A prevalent method for synthesizing imidazolium bicarbonate salts involves the metathesis of a

1,3-dimethylimidazolium halide (e.g., chloride or bromide) with a bicarbonate salt, such as

potassium bicarbonate (KHCO₃).[2] This reaction is typically carried out in a suitable solvent,

such as methanol, followed by the removal of the resulting inorganic salt precipitate.
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Anion exchange synthesis of 1,3-dimethylimidazolium bicarbonate.

Experimental Protocol: Anion Exchange Synthesis
Materials:

1,3-dimethylimidazolium chloride

Potassium bicarbonate (KHCO₃)

Methanol (anhydrous)

Round-bottom flask
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Magnetic stirrer

Filtration apparatus (e.g., Büchner funnel)

Rotary evaporator

Procedure:

Dissolve 1,3-dimethylimidazolium chloride in anhydrous methanol in a round-bottom flask

with stirring.

In a separate container, prepare a saturated solution of potassium bicarbonate in anhydrous

methanol.

Slowly add the potassium bicarbonate solution to the 1,3-dimethylimidazolium chloride

solution while stirring vigorously. A white precipitate of potassium chloride will form.

Continue stirring the mixture at room temperature for 24 hours to ensure complete reaction.

Remove the potassium chloride precipitate by filtration under reduced pressure.

Wash the precipitate with a small amount of anhydrous methanol to recover any remaining

product.

Combine the filtrate and the washings.

Remove the methanol from the filtrate using a rotary evaporator to yield 1,3-
dimethylimidazolium bicarbonate as the final product.

Dry the product under high vacuum to remove any residual solvent.

Characterization: The structure and purity of the synthesized 1,3-dimethylimidazolium
bicarbonate can be confirmed using techniques such as Nuclear Magnetic Resonance (NMR)

spectroscopy (¹H and ¹³C) and Fourier-Transform Infrared (FTIR) spectroscopy.

Potential Applications
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Imidazolium-based ionic liquids are renowned for their versatility as "green" solvents and

catalysts in a myriad of chemical transformations. 1,3-Dimethylimidazolium bicarbonate, with

its basic bicarbonate anion, offers unique catalytic and reactive properties.

Catalysis in Organic Synthesis
Imidazolium hydrogen carbonates have demonstrated efficacy as bifunctional catalysts.[3] The

bicarbonate anion can act as a base, while the imidazolium cation can stabilize transition states

or activate substrates. A notable application is in the synthesis of cyclic carbonates from olefins

and carbon dioxide, a process that aligns with the principles of green chemistry by utilizing a

renewable C1 feedstock.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to 1,3-
Dimethylimidazolium Bicarbonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3310144#1-3-dimethylimidazolium-bicarbonate-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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